N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)cinnamamide

• IUPAC Name: (E)-N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C23H24N4O/c28-23(11-10-18-6-2-1-3-7-18)25-17-20-16-22(19-12-14-24-15-13-19)27(26-20)21-8-4-5-9-21/h1-3,6-7,10-16,21H,4-5,8-9,17H2,(H,25,28)/b11-10+
• InChI Key: ZTXSNSAGTYYUNR-ZHACJKMWSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CNC(=O)C=CC3=CC=CC=C3)C4=CC=NC=C4
• Isomeric SMILES: C1CCC(C1)N2C(=CC(=N2)CNC(=O)/C=C/C3=CC=CC=C3)C4=CC=NC=C4
• Molecular Formula: C23H24N4O
• Molecular Weight: 372.5 g/mol
• CAS No.: 1421588-77-3

Description

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)cinnamamide is a useful research compound. Its molecular formula is C23H24N4O and its molecular weight is 372.472. The purity is usually 95%.
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Scientific Research Applications

Proton Transfer Studies

Research involving similar pyrazole derivatives, such as 2-(1H-pyrazol-5-yl)pyridine and its variants, has shown these compounds to exhibit three types of photoreactions. These include excited-state intramolecular proton transfer, excited-state intermolecular double-proton transfer, and solvent-assisted double-proton transfer in hydrogen-bonded complexes. This indicates a potential application of N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)cinnamamide in proton transfer studies and photochemical research (Vetokhina et al., 2012).

Synthesis and Structural Analysis

The synthesis and crystal structure analysis of pyrazole derivatives, such as 1-(6-chloro-pyridin-2-yl)-5-hydroxy-1H-pyrazole-3-carboxylic acid methyl ester, highlight their potential use in molecular structural studies. These compounds often exhibit interesting properties for theoretical calculations and molecular modeling, which can be relevant for this compound as well (Shen et al., 2012).

Application in Magnetic Studies

Compounds related to this compound, like PyPzOAP and other heterocycle-based ligands, have been utilized in magnetic studies. These compounds often form complex structures with metal ions, indicating potential applications in studying magnetic properties and metal-organic frameworks (Mandal et al., 2011).

Antiviral and Antimicrobial Research

Pyrazole derivatives have been investigated for their antiviral and antimicrobial activities. Compounds like 3-methyl-1,5-diphenyl-1H-pyrazole and its derivatives have shown promising results against various pathogens, suggesting potential applications of this compound in developing new antimicrobial or antiviral agents (Tantawy et al., 2012).